Cas no 26120-89-8 (2,4,5-trichlorobenzene-1-sulfonyl fluoride)

• Product Name: 2,4,5-trichlorobenzene-1-sulfonyl fluoride
• CAS No: 26120-89-8
• MF: C₆H₂Cl₃FO₂S
• MW: 263.501281261444
• CID: 3037099
• PubChem ID: 20511726
• Update Time: 2025-04-21

2,4,5-trichlorobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2,4,5-trichlorobenzenesulfonyl fluoride
• 2,4,5-Trichlor-benzolsulfofluorid-(1); 2,4,5-Trichlor-benzolsulfofluorid
• 2,4,5-trichlorobenzene-1-sulfonyl fluoride

• Inchi： 1S/C6H2Cl3FO2S/c7-3-1-5(9)6(2-4(3)8)13(10,11)12/h1-2H
• InChI Key： ZIBJZUAQAYUYHE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1S(=O)(=O)F)Cl)Cl

Computed Properties

• Exact Mass: 261.88300
• Monoisotopic Mass: 261.882512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 42.52000
• LogP: 4.38580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds